![molecular formula C13H20N2O2 B1521207 Tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate CAS No. 1174006-82-6](/img/structure/B1521207.png)
Tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate
Overview
Description
Tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Molecular Structure
The synthesis of compounds structurally related to tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate involves complex chemical reactions aimed at creating cyclic amino acid esters and spirocyclic structures. For instance, Moriguchi et al. (2014) reported on the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, highlighting an intramolecular lactonization reaction characterized using high-resolution mass spectrometry and single crystal X-ray diffraction analysis. This research provides insights into the molecular structure and synthesis pathways of related compounds, offering a basis for further chemical modifications and applications in drug design and development Moriguchi, T., Krishnamurthy, S., Arai, T., Matsumoto, T., Araki, K., Tsuge, A., & Nishino, N. (2014).
Innovative Scaffolds for Drug Discovery
Chalyk et al. (2017) explored the synthesis of 6-azaspiro[4.3]alkanes as new scaffolds for drug discovery, presenting a novel approach to accessing chemical space complementary to piperidine ring systems. This study highlights the potential of this compound and related compounds in the development of new pharmaceuticals, underscoring their importance in the exploration of novel therapeutic agents Chalyk, B. A., Isakov, A., Butko, M. V., Hrebeniuk, K. V., Savych, O. V., Kucher, O. V., Gavrilenko, K., Druzhenko, T. V., Yarmolchuk, V. S., Zozulya, S., & Mykhailiuk, P. K. (2017).
Catalysis and Chemical Reactions
Research on this compound and derivatives also delves into their roles in catalysis and as intermediates in chemical reactions. For example, Wagaman and Grubbs (1997) discussed the living ring-opening metathesis polymerization (ROMP) of 2,3-dicarboxybarrelenes, illustrating the utility of tert-butyl groups in the synthesis of luminescent polymers. Such research showcases the versatility of these compounds in catalytic processes and materials science, offering pathways to innovative materials with potential applications in sensing and electronics Wagaman, M. W., & Grubbs, R. (1997).
Properties
IUPAC Name |
tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-12(2,3)17-11(16)15-6-4-13(5-7-15)8-10(13)9-14/h10H,4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYXLXKKWRQMPOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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